1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile

• IUPAC Name: 1,2-diamino-4-(2,4-dimethylphenyl)-6-oxopyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C15H13N5O/c1-8-3-4-10(9(2)5-8)13-11(6-16)14(18)20(19)15(21)12(13)7-17/h3-5H,18-19H2,1-2H3
• InChI Key: HKTDIQIVZNBHMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C(=O)N(C(=C2C#N)N)N)C#N)C
• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol

Description

1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile, also known as DAPY, is a small molecule with potential therapeutic applications. DAPY belongs to the class of pyridine derivatives and has been studied for its anti-cancer, anti-viral, and anti-inflammatory properties.

Scientific Research Applications

1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been studied for its potential therapeutic applications in various diseases, including cancer, HIV, and inflammation. In cancer research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In HIV research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been studied as a non-nucleoside reverse transcriptase inhibitor, which can block the replication of the virus. In inflammation research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Mechanism of Action

The mechanism of action of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile is not fully understood, but it is believed to involve multiple targets. In cancer research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication. 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell signaling pathways. In HIV research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile binds to the reverse transcriptase enzyme and prevents the synthesis of viral DNA. In inflammation research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to inhibit the activation of the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to have various biochemical and physiological effects. In cancer research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to induce apoptosis, inhibit angiogenesis, and reduce tumor growth. In HIV research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to reduce viral load and increase CD4+ T cell counts. In inflammation research, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to reduce the production of pro-inflammatory cytokines and improve tissue damage.

Advantages and Limitations for Lab Experiments

1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has several advantages and limitations for lab experiments. One advantage is that it is a small molecule, which makes it easy to synthesize and modify. Another advantage is that it has been studied for its potential therapeutic applications in various diseases, which makes it a promising candidate for further research. One limitation is that the mechanism of action of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile is not fully understood, which makes it difficult to optimize its therapeutic potential. Another limitation is that 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has low solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile research. One direction is to optimize the synthesis method to improve the yield and purity of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile. Another direction is to study the mechanism of action of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile in more detail to identify its molecular targets. A third direction is to explore the potential therapeutic applications of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile in other diseases, such as neurodegenerative diseases and autoimmune diseases. Finally, future research could focus on developing 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile derivatives with improved bioavailability and therapeutic potential.
Conclusion
In conclusion, 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile is a small molecule with potential therapeutic applications in various diseases. Its synthesis method involves a multi-step chemical reaction, and its mechanism of action is not fully understood. 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile has been shown to have various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. Future research could focus on optimizing the synthesis method, studying the mechanism of action in more detail, exploring potential therapeutic applications in other diseases, and developing 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile derivatives with improved bioavailability and therapeutic potential.

Synthesis Methods

The synthesis of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile involves a multi-step chemical reaction. The starting materials are 2,4-dimethylbenzaldehyde, malononitrile, and ethylenediamine. The reaction proceeds through a Knoevenagel condensation, followed by a Michael addition and a cyclization step. The yield of 1,6-diamino-4-(2,4-dimethylphenyl)-2-oxo-1,2-dihydro-3,5-pyridinedicarbonitrile is typically around 40%, and the purity can be improved through recrystallization.